molecular formula C6H6N2O2 B8591372 CID 54139202 CAS No. 62128-40-9

CID 54139202

Cat. No.: B8591372
CAS No.: 62128-40-9
M. Wt: 138.12 g/mol
InChI Key: NZWUDXWOUPEZMR-UHFFFAOYSA-N
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Description

CID 54139202 is a useful research compound. Its molecular formula is C6H6N2O2 and its molecular weight is 138.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

62128-40-9

Molecular Formula

C6H6N2O2

Molecular Weight

138.12 g/mol

IUPAC Name

3-(2-nitroethenyl)-1H-pyrrole

InChI

InChI=1S/C6H6N2O2/c9-8(10)4-2-6-1-3-7-5-6/h1-5,7H

InChI Key

NZWUDXWOUPEZMR-UHFFFAOYSA-N

Canonical SMILES

C1=CNC=C1C=C[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.26 g (0.0238 mole) of pyrrole-3-carboxaldehyde, 1.28 ml (0.0238 mole) of nitromethane, 0.405 ml of benzyl amine (0.0038 mole) and 0.21 ml (0.0038 mole) of acetic acid in 8 ml of absolute ethanol is stirred overnight, collected and washed with ethanol to give as a yellow solid 3-(2-nitrovinyl)pyrrole; m.p. 160°-164° C (dec.).
Quantity
2.26 g
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1.28 mL
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0.405 mL
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0.21 mL
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8 mL
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